Cas no 2166895-22-1 (1-methyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid)

• Product Name: 1-methyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid
• CAS No: 2166895-22-1
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 6217007
• PubChem ID: 165526210
• Update Time: 2025-05-21

1-methyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid
• 2166895-22-1
• 1-methyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid
• EN300-1455470

• Inchi： 1S/C9H15NO2S/c1-6-9(2-3-13-6)5-10-4-7(9)8(11)12/h6-7,10H,2-5H2,1H3,(H,11,12)
• InChI Key： GERLKQAKIDLKGC-UHFFFAOYSA-N
• SMILES： S1CCC2(CNCC2C(=O)O)C1C

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-methyl-2-thia-7-azaspiro4.4nonane-9-carboxylic acid

1-Methyl-2-Thia-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2166895-22-1, known as 1-methyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the sulfur atom (S) in the thia ring and the nitrogen atom (N) in the azaspiro ring. The spiro[4.4]nonane system is a bicyclic structure that provides this compound with its distinctive properties and potential applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine multiple pharmacophores within a single molecule. The thia and aza functionalities in this compound further enhance its versatility, making it a promising candidate for various biological assays. The carboxylic acid group at position 9 adds to its chemical reactivity, enabling it to participate in a wide range of chemical transformations and interactions.

The synthesis of 1-methyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid involves a multi-step process that typically begins with the formation of the spiro core. Recent advancements in catalytic asymmetric synthesis have allowed for more efficient and enantioselective routes to this compound, which is crucial for its potential use in chiral drug development. The methyl group at position 1 plays a significant role in modulating the physical properties of the molecule, such as solubility and stability.

From a structural perspective, the spiro[4.4]nonane system is highly rigid, which contributes to its stability and unique electronic properties. The sulfur atom in the thia ring introduces a degree of flexibility while maintaining the overall integrity of the structure. This balance between rigidity and flexibility is essential for many biological interactions, particularly in enzyme binding and receptor recognition.

Recent research has focused on the biological activity of this compound, particularly its potential as a modulator of key cellular pathways. Studies have shown that 1-methyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid exhibits promising activity against various enzymes, including kinases and proteases, which are critical targets in oncology and inflammatory diseases. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems.

The carboxylic acid group at position 9 also serves as a reactive site for further functionalization. This allows chemists to explore various derivatives of this compound, each with potentially distinct biological profiles. For instance, esterification or amidation of the carboxylic acid group can significantly alter the molecule's solubility, bioavailability, and pharmacokinetic properties.

In terms of applications, this compound has shown potential in both therapeutic and diagnostic contexts. Its ability to act as a scaffold for drug design has led to its inclusion in high-throughput screening campaigns aimed at identifying novel bioactive agents. Additionally, its structural uniqueness makes it an ideal candidate for use in imaging agents and contrast media.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1-methyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid to improve yield and reduce costs. Advances in green chemistry techniques are expected to play a pivotal role in achieving these goals while minimizing environmental impact.

In conclusion, 1-methyl-2-thia-7-azaspiro[4.4]nonane-9-carboxylic acid represents a fascinating example of how complex molecular architectures can lead to novel chemical entities with significant biological relevance. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in future drug discovery efforts.